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Introduction

The radioactive decay of Uranium-235 (23°U) to Lead-207 (2°’Pb) is a cornerstone of modern
geochronology, providing a robust method for determining the age of rocks and minerals. This
process, along with the parallel decay of Uranium-238 (238U) to Lead-206 (2°6Pb), forms the
basis of the highly precise and accurate U-Pb and Pb-Pb dating techniques. These methods
are applicable to a wide range of geological timescales, from a few million to over 4.5 billion
years, making them invaluable tools in Earth sciences. The precision of these techniques, often
in the 0.1-1% range, allows for the detailed resolution of geological events.[1] This document
provides detailed application notes and experimental protocols for the utilization of the 235U
decay series in geochronology.

Principle of U-Pb Geochronology

The U-Pb dating method relies on the independent, simultaneous decay of two uranium
isotopes, 238U and 23°U, to their stable daughter isotopes, 2°6Pb and 2°7Pb, respectively. The
existence of these two parallel decay systems provides a powerful internal check on the
accuracy of the resulting ages.[1] Minerals such as zircon are particularly well-suited for U-Pb
dating because they readily incorporate uranium into their crystal structure upon formation but

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1209698?utm_src=pdf-interest
https://www.benchchem.com/product/b1209698?utm_src=pdf-body
https://timslab.princeton.edu/publications/new-method-integrating-high-precision-u-pb-geochronology-zircon-trace-element-analysis
https://timslab.princeton.edu/publications/new-method-integrating-high-precision-u-pb-geochronology-zircon-trace-element-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

strongly exclude lead.[1] This means that any lead present in a zircon crystal is almost entirely
radiogenic, having been produced by the decay of uranium since the mineral crystallized.

The age of a sample can be calculated by measuring the ratio of the parent uranium isotopes
to the daughter lead isotopes. When the ages calculated from the two decay chains are in
agreement, the age is considered "concordant” and is a reliable indicator of the crystallization
age. Discrepancies between the two calculated ages result in a "discordant" age, which can
provide information about subsequent geological events such as metamorphism or fluid
alteration that may have caused lead loss.[2][3]

The Uranium-235 Decay Series

The decay of 22°U to 2°7Pb is a complex process involving a series of alpha and beta decays.
However, for dating purposes, the most critical parameters are the half-life of 23°U and the final
stable daughter product.

Parent Isotope Daughter Isotope Half-Life (Years) Decay Constant (A)

Uranium-235 (2°U) Lead-207 (2°7Phb) 704 million[4][5][6] 9.8485 x 10~1° year—1

1.55125 x 1010

Uranium-238 (228U) Lead-206 (2°°Phb) 4.468 billion
year—1

Below is a simplified representation of the decay chain, highlighting the parent and stable

70, 4B~ decays
t¥2 = 704 million years 207ph (Stable)

Click to download full resolution via product page

daughter isotopes.

Caption: Simplified decay of Uranium-235 to Lead-207.

Applications in Geochronology

The primary applications of the 23°U decay series in geochronology are the U-Pb and Pb-Pb
dating methods.
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o U-Pb Dating: This is the most common application and involves the coupled use of both the
235 to 2°7Pb and 238U to 2°°Pb decay systems. The data is typically plotted on a concordia
diagram, where the ratio of 2°’Pb/23>U is plotted against 2°6Pb/238U.[2][3][7] Concordant
samples will plot on the "concordia” curve, which represents the locus of points where the
ages from both decay systems are equal.[3][7] Discordant samples will plot off this curve,
often along a line (a "discordia") that can be used to determine both the original
crystallization age and the age of a later disturbance event.[2][3]

e Pb-Pb Dating: This method relies solely on the measurement of lead isotope ratios (2°’Pb/
206ph), Because the ratio of 23°U to 238U is constant in nature, the ratio of radiogenic 2°’Pb to
206pp changes predictably with time. This method is particularly useful for dating very old
rocks and meteorites and can be more resistant to recent lead loss than the U-Pb method.

Experimental Protocols

Two primary analytical techniques are employed for U-Pb geochronology: Thermal lonization
Mass Spectrometry (TIMS) and Laser Ablation Inductively Coupled Plasma Mass Spectrometry
(LA-ICP-MS). TIMS, particularly when combined with isotope dilution (ID-TIMS), is considered
the "gold standard" for its high precision and accuracy.[8] LA-ICP-MS offers the advantage of
high spatial resolution, allowing for in-situ analysis of different zones within a single mineral
grain.[9][10][11]

Protocol 1: U-Pb Geochronology using Isotope Dilution -
Thermal lonization Mass Spectrometry (ID-TIMS)

This protocol outlines the major steps for high-precision U-Pb dating of zircon crystals using ID-
TIMS.

1. Mineral Separation and Selection

e Crushing and Grinding: The rock sample is crushed and ground to liberate individual mineral
grains. Care should be taken to avoid over-grinding, which can damage the crystals.

e Sieving: The crushed material is sieved to select a specific grain size fraction.

e Heavy Liquid and Magnetic Separation: Zircon and other heavy minerals are separated from
lighter minerals using heavy liquids (e.g., methylene iodide). A magnetic separator is then
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used to remove magnetic minerals.

e Hand Picking: Under a binocular microscope, individual zircon crystals of high quality (clear,
free of inclusions and cracks) are selected for analysis.

2. Chemical Abrasion

To minimize the effects of lead loss, selected zircon grains undergo a chemical abrasion
process.

e Annealing: Zircon grains are annealed at a high temperature (e.g., 900-1000°C) for
approximately 48 hours. This step helps to repair radiation damage in the crystal lattice.[7]

e Leaching: The annealed grains are then leached in concentrated hydrofluoric acid (HF) at a
controlled temperature (e.g., 180-220°C) for a specific duration (e.g., 12 hours).[7][9][12] This
step preferentially dissolves the parts of the crystal that are most damaged and have likely
experienced lead loss.

3. Isotope Dilution and Dissolution

o Spiking: The chemically abraded zircon grains are placed in a clean Teflon vial, and a
precisely calibrated isotopic tracer (a "spike") containing known amounts of 2°°Pb and 233U or
2351 is added. This spike is crucial for accurately determining the U and Pb concentrations.

» Dissolution: Concentrated HF and a trace of nitric acid (HNOs) are added to the vial. The vial
is then sealed in a high-pressure digestion vessel and heated in an oven at ~220°C for
several days to completely dissolve the zircon.

4. Uranium and Lead Separation

Uranium and lead are chemically separated from the other elements in the dissolved sample
using anion exchange chromatography.

e Column Preparation: A small chromatography column is packed with an anion exchange
resin.

o Sample Loading: The dissolved sample is loaded onto the column.
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Elution: Different acids are passed through the column to selectively elute the matrix
elements, followed by the separate collection of the U and Pb fractions.

. Mass Spectrometry (TIMS)

Filament Loading: The purified U and Pb fractions are loaded onto separate outgassed
rhenium filaments with a silica gel emitter for Pb and a graphite layer for U.

Analysis: The filaments are heated in the mass spectrometer to ionize the U and Pb. The ion
beams are then accelerated and separated by mass in a magnetic field, and the intensities
of the different isotope beams are measured by detectors.

. Data Processing

Blank Correction: The measured isotope ratios are corrected for any Pb and U contamination
introduced during the laboratory procedures (the "blank™).

Mass Fractionation Correction: Corrections are applied for any mass-dependent fractionation
that occurs during the mass spectrometry analysis.

Common Lead Correction: A correction is made for the presence of any initial "common" lead
that was incorporated into the mineral at the time of its formation. This is often done using
the measured abundance of the non-radiogenic 2°4Pb isotope.[10]

Age Calculation: The corrected isotope ratios are used to calculate the 2°°Pb/238U and 2°7Pb/
235 ages. The data is then plotted on a concordia diagram to determine the age of the
sample.
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Caption: ID-TIMS U-Pb Geochronology Workflow.
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Protocol 2: In-Situ U-Pb Geochronology using Laser
Ablation - Inductively Coupled Plasma - Mass
Spectrometry (LA-ICP-MS)

This protocol outlines the general steps for in-situ U-Pb dating of minerals.

. Sample Preparation
Mounting: Selected mineral grains are mounted in an epoxy resin puck.

Polishing: The surface of the epoxy mount is polished to expose the interior of the mineral
grains. This creates a flat and smooth surface for laser ablation.

. LA-ICP-MS Analysis

Instrumentation: The analysis is performed using a high-power laser coupled to an ICP-MS.
The laser can be focused to a small spot size (typically 10-50 micrometers).[9]

Ablation: The laser is fired at a specific location on the mineral grain, ablating a small amount
of material.

lonization and Detection: The ablated material is transported in a stream of argon gas into
the plasma of the ICP-MS, where it is ionized. The ions are then passed into the mass
spectrometer for separation and detection.

Data Acquisition: The instrument measures the intensities of the U and Pb isotopes. The
analysis is typically bracketed by measurements of a well-characterized reference material
(e.g., a standard zircon with a known age) to correct for instrumental drift and mass
fractionation.

. Data Processing

Data Reduction: The raw data is processed to correct for background noise, instrumental
drift, and mass fractionation using the measurements of the reference material.

Common Lead Correction: If significant common lead is present, a correction must be
applied. This can be done using various methods, including the measurement of 2°4Pb or by
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using a Tera-Wasserburg concordia diagram.

e Age Calculation and Visualization: The corrected isotope ratios are used to calculate the U-
Pb ages, which are often presented on a concordia diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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